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Compound of Interest

Compound Name: 1,3-Dichloro-5-ethynylbenzene

Cat. No.: B1355376 Get Quote

An In-depth Technical Guide to 1,3-Dichloro-5-
ethynylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,3-dichloro-5-ethynylbenzene, a halogenated aromatic compound with

potential applications in organic synthesis and medicinal chemistry.

Core Physical and Chemical Properties
1,3-Dichloro-5-ethynylbenzene is a solid organic compound with the chemical formula

C₈H₄Cl₂.[1] Its structure features a benzene ring substituted with two chlorine atoms at the 1

and 3 positions and an ethynyl group at the 5 position.

Table 1: Physical and Chemical Properties of 1,3-Dichloro-5-ethynylbenzene
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Property Value Source(s)

IUPAC Name 1,3-dichloro-5-ethynylbenzene

CAS Number 99254-90-7 [1]

Molecular Formula C₈H₄Cl₂ [1]

Molecular Weight 171.03 g/mol

Physical Form Solid

Melting Point 80-81.5 °C [2]

Purity 96%

Storage Temperature 4°C, under nitrogen

Synthesis Protocol
A common method for the synthesis of 1,3-dichloro-5-ethynylbenzene involves the cleavage

of a protecting group from a precursor molecule.[2]

Experimental Protocol:

A mixture of 7.95 g (0.0655 mole) of 1-(3,5-dichlorophenyl)-3-methyl-1-butyn-3-ol and 30 g of

sodium hydroxide in 150 ml of dry toluene is heated to reflux with stirring for 3.5 hours.[2] The

toluene is then removed in vacuo, yielding a brown solid residue. This residue is triturated with

hexane, and the resulting hexane solution is washed with an aqueous sodium thiosulfate

solution.[2] The hexane layer is separated and evaporated in vacuo to yield the crude product.

Recrystallization from hexane affords 4.15 g of pure 1,3-dichloro-5-ethynylbenzene.[2]

1-(3,5-dichlorophenyl)-3-methyl-1-butyn-3-ol +
Sodium Hydroxide in Toluene Reflux for 3.5 hours Remove Toluene

in vacuo Brown Solid Residue Triturate with Hexane Wash with aq. Sodium Thiosulfate Separate Hexane Layer Evaporate Hexane
in vacuo Crude Product Recrystallize from Hexane Pure 1,3-dichloro-5-ethynylbenzene

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-dichloro-5-ethynylbenzene.
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Chemical Reactivity and Potential Applications
The chemical reactivity of 1,3-dichloro-5-ethynylbenzene is dictated by its three key

functional components: the aromatic ring, the chloro substituents, and the ethynyl group.

Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution reactions.

The two chlorine atoms are deactivating, meta-directing groups, while the ethynyl group is

also deactivating and meta-directing.

Chloro Substituents: The chlorine atoms are generally unreactive towards nucleophilic

substitution under standard conditions but can be displaced under harsh conditions or

through metal-catalyzed cross-coupling reactions.

Ethynyl Group: The terminal alkyne is a versatile functional group. The acidic proton can be

removed by a strong base to form an acetylide, which is a potent nucleophile. The carbon-

carbon triple bond can participate in various reactions, including:

Click Chemistry: The ethynyl group can readily undergo copper-catalyzed or strain-

promoted azide-alkyne cycloaddition reactions, a cornerstone of click chemistry for

bioconjugation and drug discovery.

Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction with aryl or vinyl

halides is a powerful tool for forming carbon-carbon bonds.

Addition Reactions: The triple bond can undergo hydrogenation to form the corresponding

alkene or alkane, as well as hydration and hydrohalogenation reactions.

Given its synthetic versatility, 1,3-dichloro-5-ethynylbenzene is a valuable building block for

the synthesis of more complex molecules, including pharmaceuticals and materials with

specific electronic properties. The presence of chlorine atoms can influence the

pharmacokinetic properties of a drug molecule, potentially enhancing its metabolic stability and

membrane permeability.[3]

Spectral Data
While specific spectral data for 1,3-dichloro-5-ethynylbenzene were not found in the initial

search, the expected characteristics can be predicted based on its structure:
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¹H NMR: The spectrum would show signals in the aromatic region for the three non-

equivalent protons on the benzene ring and a signal for the acetylenic proton. The coupling

patterns would be complex due to meta-coupling.

¹³C NMR: The spectrum would exhibit eight distinct signals: six for the aromatic carbons (two

of which are attached to chlorine, and one to the ethynyl group) and two for the acetylenic

carbons.

IR Spectroscopy: The spectrum would show characteristic peaks for the C-H stretch of the

alkyne (around 3300 cm⁻¹), the C≡C triple bond stretch (around 2100 cm⁻¹), C-H stretches

of the aromatic ring (around 3100-3000 cm⁻¹), C=C stretches of the aromatic ring (around

1600-1450 cm⁻¹), and C-Cl stretches (in the fingerprint region).

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound. The isotopic pattern of the molecular ion would be

characteristic of a molecule containing two chlorine atoms.

Safety and Handling
1,3-Dichloro-5-ethynylbenzene is classified as a hazardous substance.

Table 2: GHS Hazard Information

Hazard Statement Code

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Precautionary Statements:

It is recommended to handle this compound in a well-ventilated area, wearing appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat.[4] Avoid

breathing dust and contact with skin and eyes.[4] In case of a spill, it should be cleaned up

using dry procedures to avoid generating dust.[4]
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Caption: Recommended safety precautions for handling 1,3-dichloro-5-ethynylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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